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Compound of Interest

Compound Name: Nickel(ll) formate dihydrate
Cat. No.: B1631757
Get Quote

Executive Summary

This guide serves as a definitive technical reference for the characterization of Monoclinic
Nickel(ll) Formate Dihydrate (

). While often utilized as a precursor for nickel catalysts or a model for magnetic coordination
polymers, its structural analogues (magnesium and manganese formates) make it a critical
reference standard in studying hydration states and polymorphism in pharmaceutical solid-
state chemistry.

This document moves beyond simple peak listing; it provides the crystallographic "source of
truth" derived from single-crystal refinement, enabling researchers to validate powder X-ray
diffraction (PXRD) data against theoretical models. It also details the phase transformation
pathways essential for stability profiling.

Crystallographic Reference Standard

The gold standard for identifying phase purity is not a static peak list, but the unit cell
parameters derived from high-quality single-crystal data. The monoclinic dihydrate phase is
isostructural with
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and

Crystal Data (Space Group )

Source: Weil, M. (2018). Redetermination of nickel(ll) formate dihydrate.

Parameter Value (100 K) Value (RT approx.) Description
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Expert Insight: The structure contains two distinct

sites.
is coordinated by six formate oxygens, while

is coordinated by two formate oxygens and four water molecules. This
differentiation is critical when interpreting O-H stretching modes in IR or dehydration
Kinetics.

XRD Pattern Analysis & Comparison

To validate your experimental sample, compare your PXRD pattern against the simulated
pattern derived from the lattice parameters above.[1]

Characteristic Low-Angle Peaks (Simulated for Cu K))

The following reflection positions are calculated based on the room temperature lattice
parameters. These serve as the primary "fingerprint" region.
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Phase Comparison: Dihydrate vs. Anhydrate

Distinguishing the dihydrate from the anhydrous form (often formed during aggressive drying) is
crucial.
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Dihydrate ( Anhydrate (
Feature

) )
Color Green / Turquoise Yellow-Green / Khaki

Crystal Habit

Prismatic / Blocky

Powder / Microcrystalline

aggregates

Key XRD Feature

Sharp peaks at low angles (

)

Broadened peaks; shift of
primary reflections to higher
angles due to volume

contraction.

Stability

Stable at RT / 40-60% RH

Hygroscopic; reverts to

dihydrate in humid air.

Experimental Protocols
Protocol A: Synthesis of High-Purity Reference Crystals

Objective: Generate phase-pure monoclinic crystals suitable for XRD calibration.

Reagents:

¢ Nickel(ll) Carbonate Basic Hydrate (

)

e Formic Acid (

)

e Deionized Water (

Workflow:

 Dissolution: Suspend 5.0 g Nickel Carbonate in 20 mL DI water.
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Acidification: Slowly add Formic Acid (excess, ~10 mL) with stirring until effervescence
ceases and a clear green solution forms.

Filtration: Filter through a 0.22

membrane to remove unreacted carbonate.

Crystallization: Cover the beaker with perforated parafilm. Allow slow evaporation at Room
Temperature (20-25°C) for 3-5 days. Do not heat, as this promotes the anhydrous phase.

Harvesting: Filter green crystals, wash with a minimal amount of cold ethanol, and air dry.

Protocol B: XRD Data Collection

Instrument: Bruker D8 Advance (or equivalent)
Geometry: Bragg-Brentano

Radiation: Cu K

(
)I2]

Range:
Step Size:

[3]

Time/Step: 1.0 sec (minimum)

Sample Prep: Back-loading holder to minimize preferred orientation of the (010) plates.

Visualization of Workflows
Figure 1: Synthesis & Characterization Workflow

This diagram outlines the critical path to ensure phase purity, highlighting the "Self-Validation"

checkpoints.
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Caption: Step-by-step synthesis workflow with integrated visual quality control checkpoints.

Figure 2: Thermal Stability & Phase Transformation

Understanding the dehydration pathway is critical for storage and handling.
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Caption: Thermal evolution pathway showing reversible dehydration and irreversible
decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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